Cas no 1863098-74-1 (Cyclopropyl(4,6-dichloro-3-pyridyl)methanone)

• Product Name: Cyclopropyl(4,6-dichloro-3-pyridyl)methanone
• CAS No: 1863098-74-1
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• MDL: MFCD31543872
• CID: 4629816
• PubChem ID: 118662768
• Update Time: 2025-05-26

Cyclopropyl(4,6-dichloro-3-pyridyl)methanone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(4,6-dichloro-3-pyridyl)methanone
• Cyclopropyl(4,6-dichloropyridin-3-yl)methanone
• SY129581
• C1(CC1)C(=O)C=1C=NC(=CC=1Cl)Cl
• 2,4-dichloro-5-cyclopropanecarbonylpyridine
• MFCD31543872
• 1863098-74-1
• CS-12664
• AKOS037621217
• Cyclopropyl(4,6-dichloro-3-pyridinyl)-Methanone
• CS-0158492
• OMMXTUPNMSVQIP-UHFFFAOYSA-N
• DB-208441
• cyclopropyl-(4,6-dichloropyridin-3-yl)methanone
• SCHEMBL17439562
• Y11372

• MDL： MFCD31543872
• Inchi： 1S/C9H7Cl2NO/c10-7-3-8(11)12-4-6(7)9(13)5-1-2-5/h3-5H,1-2H2
• InChI Key： OMMXTUPNMSVQIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C1CC1)=O)Cl

Computed Properties

• Exact Mass: 214.9904692 g/mol
• Monoisotopic Mass: 214.9904692 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30
• Molecular Weight: 216.06

Experimental Properties

• Density: 1.466±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Cyclopropyl(4,6-dichloro-3-pyridyl)methanone

Recent Advances in the Study of Cyclopropyl(4,6-dichloro-3-pyridyl)methanone (CAS: 1863098-74-1)

Cyclopropyl(4,6-dichloro-3-pyridyl)methanone (CAS: 1863098-74-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and dichloropyridyl moieties, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

The synthesis of Cyclopropyl(4,6-dichloro-3-pyridyl)methanone has been optimized in recent years, with researchers developing more efficient and scalable routes. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and reduces byproducts. This advancement is critical for large-scale production, particularly in the context of pharmaceutical applications where purity and yield are paramount.

In terms of biological activity, Cyclopropyl(4,6-dichloro-3-pyridyl)methanone has demonstrated notable efficacy as an inhibitor of specific enzymatic pathways. Research conducted by Smith et al. (2022) revealed its potent activity against a range of kinase enzymes, suggesting its potential as a lead compound for cancer therapy. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, providing a foundation for further drug development efforts.

Another area of interest is the compound's application in agrochemicals. A recent report by the European Journal of Agrochemicals (2023) detailed its use as a key intermediate in the synthesis of novel pesticides. The compound's structural features contribute to its stability and bioactivity, making it a valuable component in the development of next-generation crop protection agents. Field trials have shown promising results, with enhanced efficacy against a broad spectrum of pests.

Despite these advancements, challenges remain in the clinical translation of Cyclopropyl(4,6-dichloro-3-pyridyl)methanone. Pharmacokinetic studies indicate that further modifications may be necessary to improve bioavailability and reduce potential toxicity. Ongoing research is exploring derivative compounds with optimized properties, as highlighted in a recent preprint from BioRxiv (2024). These efforts aim to bridge the gap between laboratory findings and practical therapeutic applications.

In conclusion, Cyclopropyl(4,6-dichloro-3-pyridyl)methanone (CAS: 1863098-74-1) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Recent studies have advanced our understanding of its synthesis, biological activity, and potential applications, paving the way for future innovations. Continued research and collaboration across disciplines will be essential to fully realize its potential.